Cas no 66859-59-4 (2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide)
66859-59-4 structure
Product Name:2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide
CAS No:66859-59-4
MF:C9H19NOS
MW:189.318261384964
CID:1713145
PubChem ID:48203
Update Time:2025-04-21
2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide
- 2-ethyl-2-ethylsulfanyl-N-methylbutanamide
- 2-Ethyl-2-ethylthio-N-methylbutyramide
- 66859-59-4
- DTXSID40216986
- BUTYRAMIDE, 2-ETHYL-2-ETHYLTHIO-N-METHYL-
-
- Inchi: 1S/C9H19NOS/c1-5-9(6-2,12-7-3)8(11)10-4/h5-7H2,1-4H3,(H,10,11)
- InChI Key: FAUKZDSKSXAEPR-UHFFFAOYSA-N
- SMILES: S(CC)C(C(NC)=O)(CC)CC
Computed Properties
- Exact Mass: 189.11887
- Monoisotopic Mass: 189.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 2.2
Experimental Properties
- Density: 0.96
- Boiling Point: 310.8°C at 760 mmHg
- Flash Point: 141.7°C
- Refractive Index: 1.473
- PSA: 29.1
2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
66859-59-4 (2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk